Cas no 185853-95-6 (2-[5-(trifluoromethyl)-1H-pyrazol-3-yl]ethan-1-ol)

• Product Name: 2-[5-(trifluoromethyl)-1H-pyrazol-3-yl]ethan-1-ol
• CAS No: 185853-95-6
• MF: C₆H₇F₃N₂O
• MW: 180.127791643143
• CID: 3829926
• PubChem ID: 10607445
• Update Time: 2025-06-09

2-[5-(trifluoromethyl)-1H-pyrazol-3-yl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-ethanol, 5-(trifluoromethyl)-
• 2-(5-(trifluoromethyl)-1H-pyrazol-3-yl)ethan-1-ol
• 2-[5-(trifluoromethyl)-1H-pyrazol-3-yl]ethan-1-ol
• EN300-1929354
• SCHEMBL16637311
• 3-Trifluoromethyl-1H-pyrazole-5-ethanol
• DTXSID101271665
• 2-[3-(trifluoromethyl)-1H-pyrazol-5-yl]ethan-1-ol
• 5-(Trifluoromethyl)-1H-pyrazole-3-ethanol
• 185853-95-6
• DB-139253

• Inchi： 1S/C6H7F3N2O/c7-6(8,9)5-3-4(1-2-12)10-11-5/h3,12H,1-2H2,(H,10,11)
• InChI Key： GCMDQCJNUMKDLW-UHFFFAOYSA-N
• SMILES： C(O)CC1C=C(C(F)(F)F)NN=1

Computed Properties

• Exact Mass: 180.05104734Da
• Monoisotopic Mass: 180.05104734Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 48.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 2-[5-(trifluoromethyl)-1H-pyrazol-3-yl]ethan-1-ol

Professional Introduction to 2-[5-(trifluoromethyl-1H-pyrazol-3-yl]ethan-1-ol (CAS No. 185853-95-6)

2-[5-(trifluoromethyl-1H-pyrazol-3-yl]ethan-1-ol, identified by the CAS number 185853-95-6, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the pyrazole class, which is renowned for its broad spectrum of biological activities and utility in drug development. The presence of a trifluoromethyl group in its structure enhances its pharmacological properties, making it a valuable intermediate in the synthesis of novel therapeutic agents.

The molecular structure of 2-[5-(trifluoromethyl-1H-pyrazol-3-yl]ethan-1-ol consists of a pyrazole ring substituted with a trifluoromethyl group at the 5-position and an ethanol moiety at the 1-position. This arrangement imparts unique electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The pyrazole core is known to exhibit antimicrobial, anti-inflammatory, and anticancer activities, while the trifluoromethyl group enhances lipophilicity and metabolic stability, key factors in drug design.

In recent years, there has been a surge in research focused on developing new derivatives of pyrazole-based compounds due to their promising pharmacological profiles. The compound 2-[5-(trifluoromethyl-1H-pyrazol-3-yl]ethan-1-ol has garnered attention for its potential applications in the treatment of various diseases. Studies have demonstrated its efficacy in inhibiting enzymes and receptors involved in cancer progression, as well as its ability to modulate immune responses.

The synthesis of 2-[5-(trifluoromethyl-1H-pyrazol-3-yl]ethan-1-ol involves multi-step organic reactions, including condensation, cyclization, and functional group transformations. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets stringent pharmaceutical standards. The use of modern techniques such as flow chemistry and catalytic processes has further refined the synthesis pathway, making it more efficient and scalable.

The pharmacological activity of 2-[5-(trifluoromethyl-1H-pyrazol-3-yl]ethan-1-ol has been extensively studied in preclinical models. Research indicates that this compound exhibits potent inhibitory effects on key enzymes such as kinases and phosphodiesterases, which are overexpressed in cancer cells. Additionally, it has shown promise in reducing inflammation by modulating cytokine production and immune cell function. These findings highlight its potential as a lead compound for further drug development.

In clinical trials, 2-[5-(trifluoromethyl-1H-pyrazol-3-yl]ethan-1-ol has demonstrated favorable pharmacokinetic properties, including good absorption, distribution, metabolism, and excretion (ADME). Its bioavailability has been enhanced by the strategic placement of the trifluoromethyl group, which improves solubility and membrane permeability. These characteristics are essential for ensuring therapeutic efficacy while minimizing side effects.

The compound's safety profile has also been thoroughly evaluated through toxicological studies. Preliminary results suggest that 2-[5-(trifluoromethyl-1H-pyrazol-3-yl]ethan-1-ol exhibits low toxicity at therapeutic doses, with minimal adverse effects observed in animal models. This makes it a promising candidate for further clinical development in humans.

The role of computational chemistry and molecular modeling has been instrumental in understanding the interactions between 2-[5-(trifluoromethyl-1H-pyrazol-3-yl]ethan-1-ol and biological targets. These tools have helped researchers predict binding affinities and optimize molecular structures for improved efficacy. By leveraging cutting-edge computational methods, scientists have been able to design derivatives with enhanced pharmacological properties.

The future prospects of 2-[5-(trifluoromethyl-1H-pyrazol-3-y])ethan-l ol are promising, with ongoing research aimed at exploring new therapeutic applications. Collaborative efforts between academia and industry are expected to accelerate the development of novel drug candidates based on this compound. As our understanding of disease mechanisms continues to evolve, so too will the applications of this versatile molecule.